n-(2-Butylphenyl)acetamide

• CAS No.: 6971-78-4
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: N-(2-butylphenyl)acetamide
• InChI: InChI=1S/C12H17NO/c1-3-4-7-11-8-5-6-9-12(11)13-10(2)14/h5-6,8-9H,3-4,7H2,1-2H3,(H,13,14)
• InChI Key: IOLJTPKVYRSEHU-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=CC=C1NC(=O)C

Description

N-(2-Butylphenyl)acetamide is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 10% (w/w) palladium on carbon (7.8 g, wet with an additional 50% by weight of water) in absolute ethanol (625 ml) containing N-[2-(1-hydroxybutyl)phenyl]acetamide (156 g) was prepared, and concentrated hydrochloric acid (3.2 ml) was added. The mixture was shaken under a positive pressure of about 345,000 Pascals (50 pounds per square inch gauge reading) of hydrogen gas. When hydrogen uptake had ceased (in about 24 hours), the mixture was filtered through diatomaceous earth, and the filtrate was concentrated at reduced pressure to afford 135.3 grams (94% yield) of the title compound as a white solid, m.p. 96.5°-99.5°. This material was used in step (f) without further purification.